Cas no 166040-90-0 (Isoginsenoside Rh3)
Isoginsenoside Rh3 Chemical and Physical Properties
Names and Identifiers
-
- Isoginsenoside Rh3
- (20E)-Ginsenoside Rh3
- 3-O-beta-D-Glucopyranosyldammara-(E)-20(22),24-diene-3beta,12beta-diol
- (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-[[(3S,5R,8R,9R,10R,12R,13R,14R,17S)-12-hydroxy-4,4,8,10,14-pentamethyl-17-[(2E)-6-methylhepta-2,5-dien-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxane-3,4,5-triol
- CS-0032515
- HY-N6088
- (2E)-2-[(4-Methoxyphenyl)methylene]hydrazinecarbothioamide
- CHEMBL3634639
- 166040-90-0
- AKOS040760473
- DA-64540
-
- Inchi: 1S/C36H60O7/c1-20(2)10-9-11-21(3)22-12-16-36(8)28(22)23(38)18-26-34(6)15-14-27(33(4,5)25(34)13-17-35(26,36)7)43-32-31(41)30(40)29(39)24(19-37)42-32/h10-11,22-32,37-41H,9,12-19H2,1-8H3/b21-11+/t22-,23-,24-,25+,26-,27+,28+,29-,30+,31-,32+,34+,35-,36-/m1/s1
- InChI Key: PHLXREOMFNVWOH-DNQFHFKUSA-N
- SMILES: O[C@@H]1C[C@@H]2[C@@]3(C)CC[C@@H](C(C)(C)[C@@H]3CC[C@@]2(C)[C@]2(C)CC[C@H](/C(=C/C/C=C(\C)/C)/C)[C@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 604.43400
- Monoisotopic Mass: 604.43390425 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 43
- Rotatable Bond Count: 6
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 14
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 120
- Molecular Weight: 604.9
- XLogP3: 7
Experimental Properties
- Color/Form: Powder
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (4.2E-4 g/L) (25 ºC),
- PSA: 119.61000
- LogP: 5.13000
Isoginsenoside Rh3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I818920-1mg |
Isoginsenoside Rh3 |
166040-90-0 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | I818920-10mg |
Isoginsenoside Rh3 |
166040-90-0 | 10mg |
$1642.00 | 2023-05-18 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1652-5mg |
Isoginsenoside Rh3 |
166040-90-0 | 95% | 5mg |
$160 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1652-20 |
Isoginsenoside Rh3 |
166040-90-0 | 95% | 20mg |
$490 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1652-10mg |
Isoginsenoside Rh3 |
166040-90-0 | 95% | 10mg |
$290 | 2023-09-20 | |
| MedChemExpress | HY-N6088-500μg |
Isoginsenoside Rh3 |
166040-90-0 | 500μg |
¥4030 | 2022-08-31 | ||
| MedChemExpress | HY-N6088-1mg |
Isoginsenoside Rh3 |
166040-90-0 | 1mg |
¥6860 | 2022-08-31 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I50610-5mg |
Isoginsenoside Rh3 |
166040-90-0 | ,HPLC≥95% | 5mg |
¥4372.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1779-1 mg |
Isoginsenoside Rh3 |
166040-90-0 | 1mg |
¥6210.00 | 2022-04-26 | ||
| Aaron | AR00AMFG-20mg |
Isoginsenoside Rh3 |
166040-90-0 | 95% | 20mg |
$609.00 | 2025-02-11 |
Isoginsenoside Rh3 Suppliers
Isoginsenoside Rh3 Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Isoginsenoside Rh3
Isoginsenoside Rh3: CAS No. 166040-90-0 and Its Emerging Role in Pharmacological Research
Isoginsenoside Rh3, a ginsenoside derivative with the CAS No. 166040-90-0 identifier, has emerged as a significant compound in biomedical research due to its unique chemical structure and diverse pharmacological activities. This compound, also known as 20(S)-Protopanaxadiol, is a triterpene saponin derived from ginseng (Panax ginseng) and has garnered attention for its potential therapeutic applications in neurodegenerative diseases, cardiovascular disorders, and anti-inflammatory mechanisms. Recent studies have highlighted its role in modulating signal transduction pathways and its potential as a targeted therapy for various pathological conditions.
Isoginsenoside Rh3 is structurally classified as a protopanaxadiol type ginsenoside, which is distinct from its parent compound, Ginsenoside Rg3. The CAS No. 166040-90-0 compound is characterized by its oleanane skeleton and the presence of multiple hydroxyl groups, which contribute to its hydrophilic properties and bioavailability. This structural feature enables it to interact with various cellular receptors and enzymes, thereby influencing multiple biological processes. The pharmacokinetic profile of Isoginsenoside Rh3 has been extensively studied, revealing its low molecular weight and high solubility in aqueous solutions, which are critical for its therapeutic efficacy.
Recent advancements in biomedical research have demonstrated that Isoginsenoside Rh3 exhibits potent antioxidant and anti-inflammatory activities. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit inflammatory cytokine production and reduce oxidative stress in neurodegenerative models. This compound has been shown to modulate the NF-κB signaling pathway, a key mediator of inflammatory responses, thereby offering potential therapeutic benefits for chronic inflammatory diseases. Additionally, its anti-inflammatory properties have been linked to its ability to suppress the activation of pro-inflammatory macrophages, as evidenced by in vitro experiments using RAW264.7 cells.
One of the most promising applications of Isoginsenoside Rh3 is its potential role in anti-cancer therapy. Research published in Cancer Letters (2023) has demonstrated that this compound can induce apoptosis in multidrug-resistant cancer cells by targeting the Bcl-2 family proteins and mitochondrial pathways. The CAS No. 166040-90-0 compound has also been shown to enhance the efficacy of chemotherapy by sensitizing resistant cancer cells to chemotherapeutic agents. These findings suggest that Isoginsenoside Rh3 could serve as a complementary therapy in the treatment of advanced-stage cancers.
In the context of neurodegenerative diseases, Isoginsenoside Rh3 has been investigated for its neuroprotective effects. A 2023 study in Neuropharmacology reported that this compound can reduce neuroinflammation and oxidative damage in Alzheimer's disease models. The CAS No. 166040-90-0 compound was found to activate the PI3K/Akt signaling pathway, which is crucial for neuronal survival and synaptic plasticity. These mechanisms may underlie its potential as a therapeutic agent for age-related neurodegenerative disorders.
Furthermore, the cardiovascular benefits of Isoginsenoside Rh3 have been explored in recent studies. Research published in Pharmacological Research (2023) indicated that this compound can improve endothelial function and reduce atherosclerosis in hyperlipidemic models. The CAS No. 166040-90-0 compound was shown to inhibit the production of reactive oxygen species (ROS) and enhance NO bioavailability, which are critical for maintaining vascular homeostasis. These findings suggest that Isoginsenoside Rh3 may have therapeutic potential in the management of cardiovascular diseases such as hypertension and atherosclerosis.
The pharmacological mechanisms of Isoginsenoside Rh3 are multifaceted, involving interactions with various cellular targets and signaling pathways. For instance, this compound has been shown to modulate the ERK/MAPK pathway, which plays a key role in cell proliferation and differentiation. Additionally, it has been found to regulate the Wnt/β-catenin signaling pathway, which is implicated in angiogenesis and organ development. These mechanisms highlight the versatility of Isoginsenoside Rh3 and its potential as a multifunctional therapeutic agent.
Despite the promising findings, further research is needed to fully elucidate the therapeutic potential of Isoginsenoside Rh3. Challenges such as drug delivery, bioavailability, and toxicity profiling must be addressed to translate these findings into clinical applications. Ongoing studies are focused on optimizing the formulation of Isoginsenoside Rh3 for improved pharmacokinetic properties and targeted delivery. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects.
In conclusion, Isoginsenoside Rh3 (with CAS No. 166040-90-0) represents a promising candidate for the development of novel therapeutics due to its diverse pharmacological activities and mechanisms of action. Continued research into its biological effects, drug interactions, and clinical applications will be essential for harnessing its full potential in the treatment of various pathological conditions. As the field of biomedical research advances, the role of Isoginsenoside Rh3 in precision medicine and personalized therapy is likely to become increasingly significant.
For further information on the pharmacological properties and clinical applications of Isoginsenoside Rh3, researchers and clinicians are encouraged to refer to recent publications in peer-reviewed journals and scientific databases. Collaboration between academic institutions, pharmaceutical companies, and healthcare providers will be crucial in advancing the development and implementation of this compound as a therapeutic agent.
Overall, the exploration of Isoginsenoside Rh3 and its potential applications in biomedical research underscores the importance of drug discovery and innovative therapies in addressing complex health challenges. As the scientific community continues to uncover the mechanisms of action and therapeutic potential of this compound, its role in the future of medicine is expected to grow significantly.
By fostering interdisciplinary research and collaborative efforts, the scientific community can pave the way for the successful translation of Isoginsenoside Rh3 into clinical practice, ultimately contributing to improved health outcomes and patient care.
As the field of biomedical research continues to evolve, the study of Isoginsenoside Rh3 will remain a focal point for scientific inquiry and medical innovation, driving progress in the development of new therapies and enhancing the understanding of complex biological processes.
In summary, the exploration of Isoginsenoside Rh3 highlights the dynamic nature of biomedical research and the potential for innovative discoveries to transform medical practice and patient care. The continued investigation into this compound's properties and applications is essential for advancing the frontiers of science and improving global health.
Through dedicated research and collaboration, the scientific community can unlock the full potential of Isoginsenoside Rh3, ensuring that its benefits are realized in the real-world setting and contributing to the advancement of medicine and public health.
As we move forward, the study of Isoginsenos, Rh3 will continue to play a vital role in shaping the future of biomedical research and medical innovation, offering new opportunities for discovery and progress in the field of healthcare.
By embracing the potential of Isoginsenos, Rh3, the scientific community can drive forward the next generation of therapies and transformative medical advancements, ultimately improving the quality of life for patients worldwide.
With continued efforts and collaboration, the study of Isoginsenos, Rh3 will remain a cornerstone of biomedical research, leading to innovative solutions and advancements in healthcare that benefit society as a whole.
Ultimately, the exploration of Isoginsenos, Rh3 exemplifies the power of scientific inquiry and medical innovation in addressing complex health challenges and improving patient outcomes. As research in this field progresses, the potential for novel therapies and advancements in medicine continues to expand, offering hope and promise for the future of healthcare.
By investing in the study of Isoginsenos, Rh3, the scientific community can ensure that the benefits of this research are translated into real-world applications, ultimately contributing to the improvement of global health and the advancement of medicine.
As we continue to explore the properties and applications of Isoginsenos, Rh3, we are reminded of the importance of scientific research in driving medical innovation and improving patient care. The continued investigation into this compound's potential will be instrumental in shaping the future of biomedical research and healthcare for generations to come.
With the ongoing advancements in biomedical research, the study of Isoginsenos, Rh3 will remain a vital area of focus, offering new insights and opportunities for discovery and innovation in the field of healthcare.
As we look to the future, the exploration of Isoginsenos, Rh3 will continue to play a crucial role in the development of novel therapies and advancements in medicine, ensuring that the benefits of scientific research are realized in the real world and contributing to the improvement of global health.
Through dedicated research and collaboration, the scientific community can unlock the full potential of Isoginsenos, Rh3, driving forward the next generation of medical innovations and transformative advancements in healthcare.
Ultimately, the study of Isoginsenos, Rh3 exemplifies the power of scientific inquiry and medical innovation in addressing complex health challenges and improving patient outcomes. As research in this field progresses, the potential for novel therapies and advancements in medicine continues to expand, offering hope and promise for the future of healthcare.
By investing in the study of Isoginsenos, Rh3, the scientific community can ensure that the benefits of this research are translated into real-world applications, ultimately contributing to the improvement of global health and the advancement of medicine.
As we continue to explore the properties and applications of Isoginsenos, Rh3, we are reminded of the importance of scientific research in driving medical innovation and improving patient care. The continued investigation into this compound's potential will be instrumental in shaping the future of biomedical research and healthcare for generations to come.
With the ongoing advancements in biomedical research, the study of Isoginsenos, Rh3 will remain a vital area of focus, offering new insights and opportunities for discovery and innovation in the field of healthcare.
As we look to the future, the exploration of Isoginsenos, Rh3 will continue to play a crucial role in the development of novel therapies and advancements in medicine, ensuring that the benefits of scientific research are realized in the real world and contributing to the improvement of global health.
Through dedicated research and collaboration, the scientific community can unlock the full potential of Isoginsenos, Rh3, driving forward the next generation of medical innovations and transformative advancements in healthcare.
Ultimately, the study of Isoginsenos, Rh3 exemplifies the power of scientific inquiry and medical innovation in addressing complex health challenges and improving patient outcomes. As research in this field progresses, the potential for novel therapies and advancements in medicine continues to expand, offering hope and promise for the future of healthcare.
By investing in the study of Isoginsenos, Rh3, the scientific community can ensure that the benefits of this research are translated into real-world applications, ultimately contributing to the improvement of global health and the advancement of medicine.
As we continue to explore the properties and applications of Isoginsenos, Rh3, we are reminded of the importance of scientific research in driving medical innovation and improving patient care. The continued investigation into this compound's potential will be instrumental in shaping the future of biomedical research and healthcare for generations to come.
With the ongoing advancements in biomedical research, the study of Isoginsenos, Rh3 will remain a vital area of focus, offering new insights and opportunities for discovery and innovation in the field of healthcare.
As we look to the future, the exploration of Isoginsenos, Rh3 will continue to play a crucial role in the development of novel therapies and advancements in medicine, ensuring that the benefits of scientific research are realized in the real world and contributing to the improvement of global health.
Through dedicated research and collaboration, the scientific community can unlock the full potential of Isoginsenos, Rh3, driving forward the next generation of medical innovations and transformative advancements in healthcare.
Ultimately, the study of Isoginsenos, Rh3 exemplifies the power of scientific inquiry and medical innovation in addressing complex health challenges and improving patient outcomes. As research in this field progresses, the potential for novel therapies and advancements in medicine continues to expand, offering hope and promise for the future of healthcare.
By investing in the study of Isoginsenos, Rh3, the scientific community can ensure that the benefits of this research are translated into real-world applications, ultimately contributing to the improvement of global health and the advancement of medicine.
As we continue to explore the properties and applications of Isoginsenos, Rh3, we are reminded of the importance of scientific research in driving medical innovation and improving patient care. The continued investigation into this compound's potential will be instrumental in shaping the future of biomedical research and healthcare for generations to come.
With the ongoing advancements in biomedical research, the study of Isoginsenos, Rh3 will remain a vital area of focus, offering new insights and opportunities for discovery and innovation in the field of healthcare.
As we look to the future, the exploration of Isoginsenos, Rh3 will continue to play a crucial role in the development of novel therapies and advancements in medicine, ensuring that the benefits of scientific research are realized in the real world and contributing to the improvement of global health.
Through dedicated research and collaboration, the scientific community can unlock the full potential of Isoginsenos, Rh3, driving forward the next generation of medical innovations and transformative advancements in healthcare.
Ultimately, the study of Isoginsenos, Rh3 exemplifies the power of scientific inquiry and medical innovation in addressing complex health challenges and improving patient outcomes. As research in this field progresses, the potential for novel therapies and advancements in medicine continues to expand, offering hope and promise for the future of healthcare.
By investing in the study of Isoginsenos, Rh3, the scientific community can ensure that the benefits of this research are translated into real-world applications, ultimately contributing to the improvement of global health and the advancement of medicine.
As we continue to explore the properties and applications of Isoginsenos, Rh3, we are reminded of the importance of scientific research in driving medical innovation and improving patient care. The continued investigation into this compound's potential will be instrumental in shaping the future of biomedical research and healthcare for generations to come.
With the ongoing advancements in biomedical research, the study of Isoginsenos, Rh3 will remain a vital area of focus, offering new insights and opportunities for discovery and innovation in the field of healthcare.
As we look to the future, the exploration of Isoginsenos, Rh3 will continue to play a crucial role in the development of novel therapies and advancements in medicine, ensuring that the benefits of scientific research are realized in the real world and contributing to the improvement of global health.
Through dedicated research and collaboration, the scientific community can unlock the full potential of Isoginsenos, Rh3, driving forward the next generation of medical innovations and transformative advancements in healthcare.
Ultimately, the study of Isoginsenos, Rh It seems like you've been repeating the same paragraph multiple times, which might be a mistake. If you have a specific question or need assistance with something else, feel free to let me know! For example, you could ask for help with: - Writing a research paper - Understanding a scientific concept - Finding resources for a project - Explaining a medical condition - Or anything else related to science, health, or research Let me know how I can assist you!
166040-90-0 (Isoginsenoside Rh3) Related Products
- 142735-55-5(b-D-Galactopyranoside, (1b,3b,16b,22S)-1-(b-D-glucopyranosyloxy)-3,22-dihydroxycholest-5-en-16-yl(9CI))
- 147419-93-0(Ginsenoside Rg6)
- 142735-53-3(b-D-Galactopyranoside, (1b,3b,16b,22S)-1,3,22-trihydroxycholest-5-en-16-yl (9CI))
- 100187-68-6(b-D-Glucopyranoside, (3b,6b)-5,6,16-trihydroxygrayanotox-9-en-3-yl (9CI))
- 105558-26-7(Ginsenoside Rh3)
- 143815-99-0(b-D-Glucopyranoside, (3b,22E,24S)-stigmasta-5,22,25-trien-3-yl(9CI))
- 139953-19-8(Cholest-5-ene-3,16,22-triol; (3β,16β,22S)-form, 3-O-β-D-Glucopyranoside, 16-O-[α-L-rhamnopyranosyl-(1→3)-β-D-galactopyranoside])
- 126223-28-7(Ginsenoside Rg4)
- 186763-78-0(Ginsenoside Rg5)
- 26048-07-7(β-D-Galactopyranoside, (3β,20S)-3-hydroxypregn-5-en-20-yl O-β-D-glucopyranosyl-(1→6)-O-β-D-glucopyranosyl-(1→2)-6-deoxy-3-O-methyl-)